Cas no 163656-95-9 (Propanamide,N-(6-amino-2-pyridinyl)-2-methyl-)

• Product Name: Propanamide,N-(6-amino-2-pyridinyl)-2-methyl-
• CAS No: 163656-95-9
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 110267
• Update Time: 2024-01-24

Propanamide,N-(6-amino-2-pyridinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(6-amino-2-pyridinyl)-2-methyl-
• Propanamide, N-(6-amino-2-pyridinyl)-2-methyl-

• Inchi： 1S/C9H13N3O/c1-6(2)9(13)12-8-5-3-4-7(10)11-8/h3-6H,1-2H3,(H3,10,11,12,13)
• InChI Key： ZBOUYSYPXBEUPI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(N)=CC=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 179.10599
• Monoisotopic Mass: 179.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 411.1±30.0 °C(Predicted)
• PSA: 68.01
• pka: 13.27±0.70(Predicted)